Cas no 56-59-7 (Felypressin)

Felypressin Properties

Names and Identifiers

• felypressin
• 2-L-PHENYLALANINE-8-L-LYSINE-VASOPRESSIN
• Boc-ala-nh2
• Felypressin Acetate
• (2-L-Phenylalanine)-8-lysinevasopressin
• [PHE2,LYS8]-VASOPRESSIN
• 2-(phenylalanine)-8-lyine vasopression
• 2-(Phenylalanine)-8-lysine vasopressin
• M.W. 1040.22 C46H65N13O11S2
• Octapressin
• Phelypressin
• PLV-2
• N-[5-Amino-1-(carbamoylmethylcarbamoyl)pentyl]-1-[19-amino-13,16-dibenzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14
• N-[5-Amino-1-(carbamoylmethylcarbamoyl)pentyl]-1-[19-amino-13,16-dibenzyl-10-(2-carbamoylethyl)-7-(carbamoylmethyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Felypressinum
• Felypressine
• Felipresina
• 2-(L-Phenylalanine)-8-L-lysinevasopressin
• Phe(2)-Lys(8)-vasopressin
• 17N2918V6G
• Felipressina [DCIT]
• Felipresina [INN-Spanish]
• Felypressinum [INN-Latin]
• Felypressine [INN-French]
• L-Cysteinyl-L-phenylalanyl-L-phenylalanyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-lysylglycinamide cyclic (1-6)disulfide
• Felypressin [USAN:INN:BAN]
• C46-H65-N13-O11-S2
• NCGC00182033-01
• EINECS 200-282-7
• Felipressina
• CHEMBL3185126
• CHEBI:60564
• H-[Cys-Phe-Phe-Gln-Asn-Cys]-Pro-Lys-Gly-NH2
• DTXSID6048599
• C46H65N13O11S2
• 56-59-7
• 1-{[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl]carbonyl}-L-prolyl-L-lysylglycinamide
• SCHEMBL33291
• CAS-56-59-7
• Vasopressin, 2-L-phenylalanine-8-L-lysine-
• DTXCID6028525
• (S)-N-((S)-6-amino-1-((2-amino-2-oxoethyl)amino)-1-oxohexan-2-yl)-1-((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosane-4-carbonyl)pyrrolidine-2-carboxamide
• (2S)-N-[(2S)-6-amino-1-[(2-amino-2-oxoethyl)amino]-1-oxohexan-2-yl]-1-[(4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• Tox21_112932
• FELYPRESSIN
• HY-A0182
• Octopressin
• A913370
• Felypressin [USAN:BAN:INN]
• DB00093
• UNII-17N2918V6G
• CS-5837
• NS00033543
• AKOS030529558
• A12648
• L-Cysteinyl-L-phenylalanyl-L-phenylalanyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-lysylglycinamide cyclic (1->6)disulfide
• L-CYSTEINYL-L-PHENYLALANYL-L-PHENYLALANYL-L-GLUTAMINYL-L-ASPARAGINYL-L-CYSTEINYL-L-PROLYL-L-LYSYLGLYCINAMIDE CYCLIC (1->6)DISULPHIDE
• FELYPRESSIN (MART.)
• Phenylalanyl-Lysyl Vasopressin
• Vasopressin, Phenylalanyl Lysyl
• Felypressinum (INN-Latin)
• Vasopressin, Phenylalanine Lysine
• FELYPRESSIN [MI]
• FELYPRESSIN (EP IMPURITY)
• 1-(((4R,7S,10S,13S,16S,19R)-19-amino-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13,16-dibenzyl-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl)carbonyl)-L-prolyl-L-lysylglycinamide
• Felypressine (INN-French)
• PLV-2 (TN)
• FELYPRESSIN (EP MONOGRAPH)
• Lysine Vasopressin, Phenylalanine
• Felipresina (INN-Spanish)
• FELYPRESSIN [EP MONOGRAPH]
• CYS-PHE-PHE-GLN-ASN-CYS-PRO-LYS-GLY-NH2 (1-6 DISULPHIDE)
• CYS-PHE-PHE-GLN-ASN-CYS-PRO-LYS-GLY-NH2 (1-6 DISULFIDE)
• FELYPRESSIN [MART.]
• FELYPRESSIN [INN]
• DA-63405
• FELYPRESSIN [WHO-DD]
• SFKQVVDKFKYTNA-DZCXQCEKSA-N
• FELYPRESSIN [EP IMPURITY]
• +Expand

• MDL： MFCD30489730
• InChIKey： SFKQVVDKFKYTNA-DZCXQCEKSA-N
• Inchi： 1S/C46H65N13O11S2/c47-18-8-7-14-29(40(64)52-23-38(51)62)54-45(69)35-15-9-19-59(35)46(70)34-25-72-71-24-28(48)39(63)55-31(20-26-10-3-1-4-11-26)43(67)56-32(21-27-12-5-2-6-13-27)42(66)53-30(16-17-36(49)60)41(65)57-33(22-37(50)61)44(68)58-34/h1-6,10-13,28-35H,7-9,14-25,47-48H2,(H2,49,60)(H2,50,61)(H2,51,62)(H,52,64)(H,53,66)(H,54,69)(H,55,63)(H,56,67)(H,57,65)(H,58,68)/t28-,29-,30-,31-,32-,33-,34-,35-/m0/s1
• SMILES： S1C([H])([H])[C@@]([H])(C(N2C([H])([H])C([H])([H])C([H])([H])[C@@]2([H])C(N([H])[C@]([H])(C(N([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)=O)N([H])C([C@]([H])(C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C([C@]([H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])N([H])C([C@]([H])(C([H])([H])S1)N([H])[H])=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1039.436792g/mol
• Surface Charge: 0
• XLogP3: -3.5
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 19
• Monoisotopic Mass: 1039.436792g/mol
• Monoisotopic Mass: 1039.436792g/mol
• Topological Polar Surface Area: 456Ų
• Heavy Atom Count: 72
• Complexity: 1920
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.83050
• PSA: 455.92000
• Refractive Index: 1.574
• Boiling Point: 1571.3±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 904.1±34.3 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 10.4 mg/mL(10.00 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Color/Form: No data available
• Density: 1.288

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients